Cas no 1203407-18-4 (1-(4-chlorophenyl)-3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)urea)

• Product Name: 1-(4-chlorophenyl)-3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)urea
• CAS No: 1203407-18-4
• MF: C₂₀H₂₀ClN₃O₂
• MW: 369.844703674316
• CID: 6387495
• PubChem ID: 30373411
• Update Time: 2025-10-28

1-(4-chlorophenyl)-3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)urea
• 1-(4-chlorophenyl)-3-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]urea
• AKOS024512876
• 1-(4-chlorophenyl)-3-(1-(cyclopropanecarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)urea
• SR-01000923122-1
• VU0646717-1
• F5534-0004
• SR-01000923122
• 1203407-18-4

• Inchi： 1S/C20H20ClN3O2/c21-15-5-7-16(8-6-15)22-20(26)23-17-9-10-18-14(12-17)2-1-11-24(18)19(25)13-3-4-13/h5-10,12-13H,1-4,11H2,(H2,22,23,26)
• InChI Key： ZFCAJHXKIFBCGW-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C=C1)C(NC1C=CC2=C(C=1)CCCN2C(C1CC1)=O)=O

Computed Properties

• Exact Mass: 369.1244046g/mol
• Monoisotopic Mass: 369.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-(4-chlorophenyl)-3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)urea

1-(4-Chlorophenyl)-3-(1-Cyclopropanecarbonyl-1,2,3,4-Tetrahydroquinolin-6-Yl)Urea: A Comprehensive Overview

The compound with CAS No. 1203407-18-4, commonly referred to as 1-(4-chlorophenyl)-3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)urea, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

Chemical Structure and Properties

The molecular structure of 1-(4-chlorophenyl)-3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)urea is characterized by a urea group attached to a substituted tetrahydroquinoline moiety. The presence of a cyclopropane ring within the tetrahydroquinoline framework introduces unique steric and electronic properties. Additionally, the 4-chlorophenyl group enhances the molecule's aromaticity and potential for bioavailability. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic profiles and receptor interactions.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that combines principles of organic chemistry, including nucleophilic substitution and cyclization reactions. Researchers have optimized reaction conditions to achieve high yields and purity. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure. These studies have provided insights into the spatial arrangement of atoms and the stability of the molecule under various conditions.

Biological Activity and Applications

Recent investigations into the biological activity of 1-(4-chlorophenyl)-3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)urea have revealed its potential as a lead compound in drug discovery. The molecule exhibits moderate to high potency in inhibiting key enzymes associated with neurodegenerative diseases such as Alzheimer's disease. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system-targeted therapies.

In addition to its therapeutic potential, this compound has shown utility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices. Researchers are exploring its use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), where its stability and conductivity are advantageous.

Recent Research Advancements

Recent studies have focused on enhancing the bioavailability and efficacy of 1-(4-chlorophenyl)-3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)urea through structural modifications. For instance, researchers have explored the impact of substituent variations on the molecule's pharmacokinetic profile. These modifications have led to improved solubility and reduced toxicity in preclinical models.

Another area of active research is the exploration of this compound's interactions with cellular receptors. Using computational modeling techniques such as molecular docking and dynamics simulations, scientists have gained insights into its binding affinity and selectivity for specific targets. These findings are paving the way for the development of more potent analogs with enhanced therapeutic potential.

Future Directions

The future of 1-(4-chlorophenyl)-3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)urea lies in its continued exploration across diverse fields. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new applications for this versatile compound. As research progresses, it is anticipated that this molecule will play a pivotal role in advancing both medical therapies and technological innovations.

In conclusion, 1-(4-chlorophenyl)-3-(1-cyclopropanecarbonyl-1